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Compound of Interest

Compound Name: Silicon-28

Cat. No.: B1257143

This guide provides troubleshooting assistance for researchers, scientists, and drug
development professionals encountering low spin coherence times in Silicon-28 (28Si) qubits.

Frequently Asked Questions (FAQs)

Q1: My measured T2 (Ramsey) time is significantly shorter than expected. What are the
primary causes?*

Al: A short T2* time is primarily due to inhomogeneous broadening of the qubit's precession
frequency. The main culprits in 28Si systems are:

o Magnetic Field Noise: Low-frequency fluctuations in the external magnetic field directly
impact the qubit's Larmor frequency. This can originate from the experimental setup,
including power supplies and nearby electronic equipment.[1][2]

e Charge Noise: Fluctuations in the local electrostatic environment can affect the qubit's
energy levels, leading to dephasing.[3][4][5][6] Common sources include charge traps at the
Si/SiOz interface and defects within the silicon lattice.[3][4]

e Residual 2°Si Nuclear Spins: Although isotopically enriched 28Si is used to create a "quantum
vacuum," residual 2°Si nuclei possess a nuclear spin that creates a fluctuating magnetic
environment, contributing to decoherence.[7][8][9][10][11]
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Q2: I've performed a Hahn echo experiment, but my T2 time is still low. What does this
indicate?

A2: The Hahn echo sequence is designed to refocus dephasing caused by quasi-static, low-
frequency noise.[12][13][14] If your T2 time remains low, it suggests that the decoherence is
dominated by higher-frequency noise sources that are not effectively refocused by a single 1t-
pulse. This can include:

e High-Frequency Charge Noise: Rapid fluctuations in the charge environment.

e Phonon Interactions: At higher temperatures, interactions with the lattice vibrations
(phonons) can become a significant decoherence mechanism.[5]

Q3: How can | distinguish between magnetic field noise and charge noise as the dominant
source of decoherence?

A3: Differentiating between these noise sources can be achieved by observing the dependence
of coherence times on the external magnetic field.[1]

o Magnetic Field Dependence: If the coherence time improves with an increasing magnetic
field, it may suggest that the noise is related to nuclear spin diffusion, which can be
suppressed by a magnetic field gradient.

o Gate Voltage Dependence: Charge noise is often sensitive to the voltages applied to the
electrostatic gates used to define the qubit. Varying these gate voltages and observing the
effect on coherence can provide insights into the contribution of charge noise.

Q4: What improvements in coherence times can | expect by switching from natural silicon to
isotopically enriched 28Si?

A4: The primary advantage of using isotopically enriched 28Si is the significant reduction in
decoherence from hyperfine interactions with 2°Si nuclear spins.[7][8][9][10][11] Natural silicon
contains about 4.67% 2°Si, which acts as a bath of magnetic moments that dephase the
electron spin qubit.[7][8] By removing these nuclear spins, coherence times can be extended
by orders of magnitude.
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This section provides a structured approach to identifying and mitigating common issues
leading to low spin coherence times.

Initial Assessment: Short T2*

If you are observing a short T2* (Ramsey) time, follow this workflow:
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Troubleshooting workflow for low spin coherence times.
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Quantitative Data Summary

The following tables provide a summary of typical coherence times and a guide for
troubleshooting specific issues.

Table 1: Typical Coherence Times for Donor Qubits in Silicon

Isotopically Enriched 28Si

Parameter Natural Si (4.67% 2°Si) .
(<50 ppm 2°Si)
) ) ) Seconds to thousands of Seconds to thousands of
T1 (Spin-Lattice Relaxation)
seconds (at 2 K)[15] seconds (at 2 K)[15]
T2 (Ramsey)* ~120 ps >1ms

~285 s (with ~3000 ppm 2°Si)
T2 (Hahn Echo) 7] Up to 60 ms (at 7 K)[15]

> 39 minutes (at room

T2 (Dynamical Decoupling) temperature)[16][17]

Table 2: Troubleshooting Common Issues
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Symptom

Possible Cause

Recommended Action

Low T2 but high T2

Low-frequency magnetic field

noise or quasi-static charge

Improve magnetic field
shielding and filtering.

Optimize gate voltages to

noise. move to a less noisy operating

point.

Implement dynamical
decoupling sequences like
CPMG.[18][19][20][21][22][23]
[24] Operate at lower

High-frequency noise (charge
Low T2 and low T2 or magnetic), phonon-

mediated decoherence.
temperatures to reduce

phonon interactions.

Implement real-time feedback

Coherence time varies o ] ]
o Drifts in the experimental setup  protocols to actively track and
significantly between o o )
(magnetic field, gate voltages).  correct for drifts in qubit

experiments
parameters.[25]

o ] o Characterize material purity
Observed coherence time is Material contamination or , _
] ) ) (e.g., using SIMS). Review and
much lower than literature defects, improper device o o
o ) o optimize fabrication processes
values for similar materials fabrication.

to minimize defect introduction.

Experimental Protocols
Ramsey Fringes (T2 Measurement)*

This experiment measures the inhomogeneous dephasing time, Tz*.
Methodology:
« Initialization: Prepare the qubit in the ground state |0).

 First 1t/2-pulse: Apply a microwave pulse to rotate the qubit into an equal superposition state
on the equator of the Bloch sphere.[26][27]

e Free Evolution: Allow the qubit to freely precess for a time T.
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Second mt/2-pulse: Apply a second microwave pulse to rotate the qubit.
Measurement: Measure the qubit's final state (projection onto the Z-axis).
Repeat: Repeat steps 1-5 for a range of evolution times 1.

Analysis: Plot the measured probability of the |1) state as a function of 1. The resulting
oscillation is known as a Ramsey fringe. The decay of the fringe envelope is fit to an
exponential function to extract T2*.[28]

In1t|1(;:1)hze > w2-pulse —»] Free Evolution —>| 1/2-pulse |—| Measure

Q)
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Ramsey pulse sequence for T2* measurement.

Hahn Echo (T2 Measurement)

This sequence refocuses dephasing due to quasi-static noise, providing a measure of the

coherent decay time, T2.

Methodology:

Initialization: Prepare the qubit in the ground state |0).
T/2-pulse: Apply a microwave pulse to create a superposition state.
Free Evolution (1/2): Allow the qubit to evolve for a time 1/2.

Ti-pulse: Apply a microwave Tt-pulse to invert the qubit's state, effectively reversing the
direction of precession.[12][13][14]

Free Evolution (1/2): Allow the qubit to evolve for another time 1/2. The dephasing from the
first evolution period is refocused.

1t/2-pulse: Apply a final 1t/2-pulse.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.researchgate.net/figure/Ramsey-fringes-of-qubit-Q2-A-Ramsey-experiment-is-performed-where-two-p-2-pulses-are_fig5_282577210
https://www.benchchem.com/product/b1257143?utm_src=pdf-body-img
https://docs.zhinst.com/labone_q_user_manual/applications_library/how-to-guides/sources/01_superconducting_qubits/01_workflows/08_echo.html
https://www.intermod.pro/manuals/presto/tutorial_qubits/ramsey_echo.html
https://docs.qruise.com/2025.05/qruiseos/experiment-catalogue/t2-echo/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Measurement: Measure the qubit's final state.
* Repeat: Repeat for various total evolution times T.

e Analysis: Plot the measured echo signal as a function of t. The decay of this signal is fit to an
exponential to determine Ta.
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Hahn echo pulse sequence for T2 measurement.

Carr-Purcell-Meiboom-Gill (CPMG) Sequence

The CPMG sequence is a more advanced form of dynamical decoupling that uses a train of 1-
pulses to continually refocus the qubit, protecting it from a wider range of noise frequencies.
[18][19][20][21][22][23][24]

Methodology:

« Initialization: Prepare the qubit in the ground state |0).

o TU/2-pulse: Apply an initial Tt/2-pulse.

e Echo Train: Apply a series of N 1t-pulses, each separated by a time 2t.
* Measurement: Measure the final state of the qubit.

e Analysis: The coherence time is extracted from the decay of the measured signal as a
function of the total evolution time (N * 21).
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CPMG pulse sequence for extending coherence.

Decoherence Pathways in Silicon Qubits

The following diagram illustrates the primary sources of noise that lead to decoherence in

silicon spin qubits.

Environment
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Primary sources of decoherence for silicon spin qubits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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